Cas no 326616-20-0 (3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile)

• Product Name: 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile
• CAS No: 326616-20-0
• MF: C₁₉H₁₆ClN₅
• MW: 349.816842079163
• CID: 5801994
• PubChem ID: 6023231
• Update Time: 2025-10-21

3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• Z44324060
• 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile
• EN300-26616155
• 326616-20-0

• Inchi： 1S/C19H16ClN5/c20-18-14(10-13-6-3-4-7-16(13)22-18)11-15(12-21)19-24-23-17-8-2-1-5-9-25(17)19/h3-4,6-7,10-11H,1-2,5,8-9H2/b15-11+
• InChI Key： ZMKXPZDINJBCGC-RVDMUPIBSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)/C=C(\C#N)/C1=NN=C2CCCCCN21

Computed Properties

• Exact Mass: 349.1094232g/mol
• Monoisotopic Mass: 349.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile

Compound CAS No 326616-20-0: 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile

The compound with CAS No 326616-20-0, named as 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a quinoline moiety and a triazolopyrazine ring system. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The quinoline moiety is known for its biological activity and has been extensively studied in the context of anti-cancer and anti-inflammatory drugs. Similarly, the triazolopyrazine ring system exhibits unique electronic properties that make it suitable for use in optoelectronic devices and sensors. The combination of these two functional groups in a single molecule creates a platform for multifunctional applications.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while retaining its core structure. Researchers have explored its reactivity under different conditions and have identified several pathways for further modification. For instance, the propargyl nitrile group can be used as a versatile site for click chemistry reactions, enabling the incorporation of additional functional groups or bioactive moieties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving palladium-catalyzed cross-coupling reactions and cyclization steps. The synthesis pathway has been optimized to achieve high yields and excellent purity levels. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

The structural complexity of this compound also presents challenges in terms of characterization and handling. However, recent advancements in computational chemistry have provided valuable insights into its electronic properties and potential interactions with biological systems. Computational studies have revealed that this compound exhibits favorable pharmacokinetic properties and minimal toxicity profiles under simulated physiological conditions.

In conclusion, the compound with CAS No 326616-20-0, namely 3-(2-chloroquinolin-3-yl)-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}prop-2-enenitrile, represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound